4-Bromo-6-methylpyridazine 1-oxide

• Molecular Formula: C5H5BrN2O
• Molecular Weight: 189.01 g/mol
• IUPAC Name: 4-bromo-6-methyl-1-oxidopyridazin-1-ium
• InChI: InChI=1S/C5H5BrN2O/c1-4-2-5(6)3-7-8(4)9/h2-3H,1H3
• InChI Key: PDTSSFVQMZVPGH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CN=[N+]1[O-])Br

Description

4-Bromo-6-methylpyridazine 1-oxide is a useful research compound. Its molecular formula is C5H5BrN2O and its molecular weight is 189.01 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

6-Methyl-4-nitro-pyridazine-1-oxide (270 mg, 1.74 mmol) was dissolved in 2 mL acetic acid, acetyl bromide (650 mL, 8.7 mmol) was added and the reaction mixture was heated at reflux for 1 h. The reaction mixture was poured into crushed ice, the mixture was neutralized by addition of sodium hydroxide and extracted three times with dichloromethane (50 mL each). The combined organic extracts were dried with magnesium sulfate, filtered and evaporated. The crude product was purified by flash-chromatography on silica gel (heptane/ethyl acetate 80:20->30:70 gradient) and the desired product was obtained as a light brown solid (150 mg, 45%).